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Compound of Interest

Compound Name:
(Ethyl

benzoate)tricarbonylchromium

Cat. No.: B1590168 Get Quote

This technical guide provides a comprehensive overview of (Ethyl
benzoate)tricarbonylchromium (CAS No. 32874-26-3), an organometallic compound with

applications in chemical synthesis. This document is intended for researchers, scientists, and

professionals in the field of drug development and fine chemical manufacturing.

Physicochemical Properties
(Ethyl benzoate)tricarbonylchromium is an orange crystalline solid that is sensitive to

moisture and air.[1] While specific data on its density and solubility are not readily available in

the cited literature, its fundamental properties are summarized in the table below. For

comparative purposes, the properties of the uncomplexed ligand, ethyl benzoate, are also

provided.

Table 1: Physicochemical Properties of (Ethyl benzoate)tricarbonylchromium
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Property Value Reference

CAS Number 32874-26-3 [2]

Molecular Formula C12H10CrO5 [1][2]

Molecular Weight 286.2 g/mol [1][2]

Appearance Orange crystals [1]

Melting Point 54-59 °C [1]

Sensitivity Moisture and air sensitive [1]

Hazard Statements H302, H312, H332 [1]

Table 2: Physicochemical Properties of Ethyl Benzoate

Property Value Reference

CAS Number 93-89-0 [3]

Molecular Formula C9H10O2 [3]

Molecular Weight 150.17 g/mol [3]

Appearance Colorless liquid [3]

Density 1.045 g/mL at 25 °C [4]

Boiling Point 212 °C [4]

Melting Point -34 °C [4]

Solubility in Water 0.72 mg/mL at 25 °C [3]

Synthesis
The synthesis of (Ethyl benzoate)tricarbonylchromium is typically achieved through the

direct reaction of ethyl benzoate with hexacarbonylchromium in a high-boiling inert solvent. A

modification of the Mahaffy-Pauson method involves the use of a mixture of di-n-butyl ether

and tetrahydrofuran (THF) to facilitate the reaction.[5]
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Experimental Protocol: Synthesis of (Ethyl
benzoate)tricarbonylchromium[6]
Materials:

Ethyl benzoate

Hexacarbonylchromium(0) (Cr(CO)6)

Di-n-butyl ether

Tetrahydrofuran (THF)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

A mixture of ethyl benzoate (1 equivalent) and hexacarbonylchromium(0) (1 equivalent) is

prepared in a round-bottom flask equipped with a reflux condenser.

A solvent mixture of di-n-butyl ether and tetrahydrofuran (typically in a 9:1 ratio) is added to

the flask. The addition of THF has been shown to have a catalytic effect, potentially by

forming an unstable intermediate complex, which can reduce reaction times.[5]

The reaction mixture is thoroughly degassed and placed under an inert atmosphere of argon

or nitrogen.

The mixture is heated to reflux (approximately 140 °C) for a period of 24 to 48 hours. The

reaction should be protected from light to prevent decomposition of the product.

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The resulting crude product is purified by column chromatography on silica gel to yield the

(Ethyl benzoate)tricarbonylchromium complex as an orange crystalline solid.
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Synthesis Workflow

Ethyl Benzoate + Cr(CO)6

Reflux under Inert Atmosphere
(140°C, 24-48h)

Add Solvent

di-n-butyl ether / THF (9:1)

Column Chromatography

Work-up

(Ethyl benzoate)tricarbonylchromium
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General SNAr Reaction

(Ethyl benzoate)tricarbonylchromium

Meisenheimer-like Intermediate

+ Nu⁻

Nucleophile (Nu⁻)

Substituted Arene Complex

- Leaving Group

Oxidative Decomplexation

Substituted Ethyl Benzoate
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Hypothetical Apoptosis Pathway

(Arene)tricarbonylchromium
Complex

Cancer Cell

Reactive Oxygen Species (ROS)
Generation

Mitochondrial Stress

Caspase-9 Activation

Cytochrome c release

Caspase-3 Activation

Apoptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1590168?utm_src=pdf-body-img
https://www.benchchem.com/product/b1590168?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. americanelements.com [americanelements.com]

2. calpaclab.com [calpaclab.com]

3. Ethyl benzoate | C9H10O2 | CID 7165 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 苯酸乙酯 ≥99%, FCC, FG | Sigma-Aldrich [sigmaaldrich.com]

5. tandfonline.com [tandfonline.com]

To cite this document: BenchChem. [An In-depth Technical Guide to (Ethyl
benzoate)tricarbonylchromium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590168#ethyl-benzoate-tricarbonylchromium-cas-
number-32874-26-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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